Methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate

• IUPAC Name: methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate
• InChI: InChI=1S/C14H19NO4/c1-9-8-12(10(2)19-9)13(16)15-6-4-11(5-7-15)14(17)18-3/h8,11H,4-7H2,1-3H3
• InChI Key: IWXLTSAZXRDVOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)N2CCC(CC2)C(=O)OC
• Molecular Formula: C14H19NO4
• Molecular Weight: 265.30 g/mol

Description

Methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate is a chemical compound that belongs to the class of piperidine derivatives. It is commonly used in scientific research for its unique properties, including its ability to interact with various biological systems.

Mechanism of Action

The mechanism of action of Methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate is not fully understood. However, it is believed to interact with various receptors in the body, including the dopamine receptor, serotonin receptor, and adrenergic receptor. It has also been shown to inhibit the activity of certain enzymes such as acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
Methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, which can have a positive effect on mood and behavior. It has also been shown to have anti-inflammatory and antioxidant properties, which can help protect against various diseases.

Advantages and Limitations for Lab Experiments

Methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a wide range of scientific research applications. However, it also has some limitations. It can be expensive to produce in large quantities, and its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for the research of Methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate. One direction is to further investigate its mechanism of action and how it interacts with various biological systems. Another direction is to develop new drugs based on its unique properties. Additionally, more research is needed to determine its potential for the treatment of various diseases and its safety profile.
Conclusion:
Methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate is a chemical compound with unique properties that make it useful for scientific research. Its wide range of scientific research applications, biochemical and physiological effects, and potential for the development of new drugs make it an important area of study. Further research is needed to fully understand its mechanism of action and its potential for the treatment of various diseases.

Synthesis Methods

Methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate can be synthesized using a variety of methods. One of the most common methods involves the reaction of 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylic acid with methyl iodide in the presence of a base such as potassium carbonate. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

Methyl 1-(2,5-dimethylfuran-3-carbonyl)piperidine-4-carboxylate has a wide range of scientific research applications. It has been shown to interact with various biological systems, including the nervous system, immune system, and cardiovascular system. It has also been used in the development of new drugs for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.